Cas no 461429-48-1 (5-(5-formylfuran-2-yl)-2-methylbenzoic acid)

• Product Name: 5-(5-formylfuran-2-yl)-2-methylbenzoic acid
• CAS No: 461429-48-1
• CID: 4651986
• Update Time: 2025-06-10

5-(5-formylfuran-2-yl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-formylfuran-2-yl)-2-methylbenzoic acid

Additional information on 5-(5-formylfuran-2-yl)-2-methylbenzoic acid

Introduction to 5-(5-Formylfuran-2-yl)-2-methylbenzoic Acid (CAS No. 461429-48-1)

5-(5-Formylfuran-2-yl)-2-methylbenzoic acid (CAS No. 461429-48-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a furan ring, a formyl group, and a methyl-substituted benzoic acid moiety. These structural elements contribute to its chemical reactivity and biological activity, making it an intriguing subject for both academic research and industrial applications.

The chemical structure of 5-(5-formylfuran-2-yl)-2-methylbenzoic acid can be represented as C₁₃H₁₀O₄. The presence of the formyl group (CHO) and the carboxylic acid group (COOH) provides multiple functional sites for chemical reactions, such as esterification, amidation, and condensation. These reactions are crucial in the synthesis of more complex molecules and derivatives, which can be tailored for specific applications.

In the pharmaceutical industry, 5-(5-formylfuran-2-yl)-2-methylbenzoic acid has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent and an antioxidant. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo. The researchers found that the formyl group played a crucial role in enhancing the compound's bioavailability and efficacy.

Beyond its pharmaceutical applications, 5-(5-formylfuran-2-yl)-2-methylbenzoic acid has also been investigated for its use in materials science. Its unique structure makes it suitable for the synthesis of functional polymers and coatings. A notable example is its use in the development of conductive polymers for electronic devices. A study published in Advanced Materials in 2020 demonstrated that polymers derived from this compound exhibited excellent electrical conductivity and thermal stability, making them promising candidates for use in flexible electronics and wearable devices.

The synthetic route to produce 5-(5-formylfuran-2-yl)-2-methylbenzoic acid involves several steps, including the formation of the furan ring, introduction of the formyl group, and attachment of the methyl-substituted benzoic acid moiety. One common method involves the reaction of 3-acetylthiophene with malonic acid followed by cyclization to form the furan ring. Subsequent oxidation steps are used to introduce the formyl group and carboxylic acid functionalities. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of 5-(5-formylfuran-2-yl)-2-methylbenzoic acid, such as its melting point (178°C) and solubility in various solvents, are important considerations for its practical applications. Its solubility in polar solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its use in solution-based processes. Additionally, its thermal stability up to 300°C ensures that it can withstand high temperatures during processing without significant degradation.

In terms of safety and environmental impact, 5-(5-formylfuran-2-yl)-2-methylbenzoic acid is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent any potential hazards. Proper personal protective equipment (PPE) should be used during handling to ensure safety.

To further enhance its utility, ongoing research is focused on developing new derivatives of 5-(5-formylfuran-2-yl)-2-methylbenzoic acid. These derivatives aim to improve specific properties such as solubility, stability, and biological activity. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis of ester derivatives that showed enhanced water solubility compared to the parent compound. This improvement could facilitate their use in drug delivery systems where aqueous solubility is crucial.

In conclusion, 5-(5-formylfuran-2-yl)-2-methylbenzoic acid (CAS No. 461429-48-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure provides a foundation for further research and development in areas such as pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.